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Compound of Interest

Compound Name: DM1-SMe

Cat. No.: B10775921 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of DM1-SMe (N2'-deacetyl-N2'-[3-(methyldithio)-1-oxopropyl]-maytansine), a potent

maytansinoid microtubule inhibitor.[1][2] Adherence to these procedures is critical for ensuring

laboratory safety and environmental protection. Due to conflicting safety classifications across

different suppliers, it is imperative to treat DM1-SMe as a hazardous substance.[3]

Safety and Hazard Summary
DM1-SMe is a cytotoxic agent used in the development of antibody-drug conjugates (ADCs).[4]

[5] While one safety data sheet (SDS) does not classify the substance as hazardous under the

Globally Harmonized System (GHS), another indicates it is harmful if swallowed and very toxic

to aquatic life with long-lasting effects.[3] Therefore, exercising caution is paramount.
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Hazard

Classification (GHS)
Hazard Statement

Precautionary

Statement
Source

Acute Toxicity, Oral

(Category 4)

H302: Harmful if

swallowed

P264: Wash skin

thoroughly after

handling.

[3]

P270: Do not eat,

drink or smoke when

using this product.

[3]

P301 + P312: IF

SWALLOWED: Call a

POISON CENTER or

doctor/physician if you

feel unwell.

[3]

P330: Rinse mouth. [3]

Acute Aquatic Toxicity

(Category 1)

H400: Very toxic to

aquatic life

P273: Avoid release to

the environment.
[3]

Chronic Aquatic

Toxicity (Category 1)

H410: Very toxic to

aquatic life with long

lasting effects

P391: Collect spillage. [3]

Skin Sensitization

(Category 1)

H317: May cause an

allergic skin reaction

P261: Avoid breathing

dust/fume/gas/mist/va

pours/spray.

[6]

P280: Wear protective

gloves/protective

clothing/eye

protection/face

protection.

[6]

P302 + P352: IF ON

SKIN: Wash with

plenty of soap and

water.

[6]
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P333 + P313: If skin

irritation or rash

occurs: Get medical

advice/attention.

[6]

General Disposal

P501: Dispose of

contents/container to

an approved waste

disposal plant.

[3][6]

Detailed Disposal Protocol
This protocol outlines the step-by-step process for the safe handling and disposal of DM1-SMe
waste. This includes the pure compound, solutions, and any contaminated laboratory materials.

Objective: To ensure the safe collection, storage, and disposal of DM1-SMe waste in

compliance with institutional and regulatory standards.

Materials:

Appropriate Personal Protective Equipment (PPE): safety goggles with side-shields,

chemical-resistant gloves, impervious lab coat.[3][6]

Designated, leak-proof, and sealable hazardous waste containers.

Hazardous waste labels.

Spill kit for cytotoxic agents.

Procedure:

Wear Appropriate PPE: Before handling DM1-SMe or its waste, always wear the required

personal protective equipment, including safety goggles, chemical-resistant gloves, and a lab

coat.[3][6]

Waste Segregation:

Do not mix DM1-SMe waste with non-hazardous laboratory trash.
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Segregate waste into categories:

Solid Waste: Contaminated items such as gloves, pipette tips, vials, and bench paper.

Liquid Waste: Unused solutions, quenched reaction mixtures, and solvent rinses.

Sharps: Contaminated needles and blades.

Waste Collection:

Solid Waste: Collect in a designated, durable, leak-proof container lined with a heavy-duty

plastic bag.

Liquid Waste: Collect in a sealable, chemical-resistant container (e.g., glass or

polyethylene). Ensure the container is compatible with all components of the liquid waste.

Avoid overfilling; leave at least 10% headspace.

Sharps: Place directly into a designated, puncture-proof sharps container.

Labeling:

Clearly label every waste container with "Hazardous Waste."

Identify the contents, including "DM1-SMe" and any other chemical constituents (e.g.,

solvents like DMSO).[7]

Indicate the approximate concentrations and quantities.

Include the date of waste accumulation and the responsible researcher's name.

Interim Storage:

Keep waste containers securely sealed when not in use.[3]

Store the waste in a designated, well-ventilated, and secure area away from general

laboratory traffic.

Follow the storage temperature recommendations for the compound, which is typically

-20°C for long-term stability.[3][4]
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Final Disposal:

Crucially, DM1-SMe waste must be disposed of through an approved hazardous waste

disposal facility.[3]

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for the pickup and disposal of the waste. Do not attempt to dispose of this material down

the drain or in regular trash, as it is very toxic to aquatic life.[3]

Decontamination:

Thoroughly decontaminate all surfaces and non-disposable equipment that came into

contact with DM1-SMe. Use an appropriate cleaning agent as recommended by your

institution's safety protocols.

Dispose of all cleaning materials (e.g., wipes, absorbent pads) as hazardous solid waste.

Documentation:

Maintain a log of all DM1-SMe waste generated, including quantities and disposal dates.

This is essential for regulatory compliance and laboratory safety records.

Disposal Workflow
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of DM1-SMe.
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Caption: Workflow for the safe disposal of DM1-SMe waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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